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Compound of Interest

Compound Name: Delta-2-Ivermectin B1a

Cat. No.: B13383216

Get Quote

Introduction & Scientific Rationale
Δ2-Ivermectin B1a is an 1 of Ivermectin B1a, frequently identified in treated animals and

environmental runoff[1]. While traditionally monitored as a pharmaceutical impurity or

environmental metabolite, isolating and formulating Δ2-Ivermectin B1a as a primary Active

Pharmaceutical Ingredient (API) is increasingly necessary for advanced veterinary research.

Researchers require stable, bioavailable formulations of this specific isomer to conduct

targeted pharmacokinetic (PK) profiling, evaluate residual anthelmintic efficacy, and assess

ecological toxicity in livestock models.

This application note provides a comprehensive, self-validating methodology for formulating a

non-aqueous, subcutaneous injectable of Δ2-Ivermectin B1a, addressing its unique

physicochemical constraints and degradation pathways.

Physicochemical Profiling & Formulation Strategy
Δ2-Ivermectin B1a (Molecular Formula: 2, MW: 875.09) shares the extreme lipophilicity of its

parent macrolide[2].
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Mechanistic Insights into Stability: Ivermectin derivatives are highly sensitive to pH excursions.

In alkaline solutions, Ivermectin B1a isomerizes to produce 2-epi ivermectin and the3[3].

Because our target API is itself a product of base-catalyzed degradation, exposing the

formulated product to high pH will trigger further uncharacterized breakdown. Conversely,

under neutral conditions, the primary degradation pathway shifts to 3[3].

Strategic Formulation Choices:

Vehicle: A non-aqueous co-solvent system (Glycerol Formal and Propylene Glycol) is

required to solubilize the highly hydrophobic API while preventing hydrolytic degradation.

pH Control: The optimal apparent pH for the stability of ivermectin-class compounds in

solution is 3[3]. The formulation must be buffered or adjusted to this microenvironmental pH.

Antioxidant Protection: To combat the primary neutral-condition degradation threat, radical

scavengers (e.g., Butylated Hydroxyanisole - BHA) must be incorporated during the high-

shear solubilization phase[3].

Mandatory Visualization: Pathway & Workflow
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Mechanistic pathway of Δ2-Ivermectin B1a generation and subsequent formulation workflow.
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Quantitative Pre-Formulation Data
To guide the formulation, solubility and stability metrics were established. The data below

dictates the excipient ratios used in the final protocol.

Parameter Condition / Excipient Result / Observation

Aqueous Solubility Purified Water (pH 7.0)
< 0.005 mg/mL (Practically

Insoluble)

Solvent Solubility Glycerol Formal (GF)
> 150 mg/mL (Excellent

Solvency)

Solvent Solubility Propylene Glycol (PG)
~ 25 mg/mL (Moderate

Solvency)

Degradation Rate Apparent pH 4.0
High (Hydrolysis of sugar

rings)

Degradation Rate Apparent pH 6.3 Minimal (Optimal Stability)

Degradation Rate Apparent pH 8.5
High (Isomerization /

Uncharacterized breakdown)

Oxidative Stress Ambient Air (No Antioxidant)
12% degradation over 48

hours in solution

Experimental Protocols
Protocol A: Preparation of Non-Aqueous Subcutaneous
Injectable (1% w/v)
Objective: Formulate a stable 10 mg/mL Δ2-Ivermectin B1a solution suitable for subcutaneous

injection in livestock models.

Causality Behind Experimental Choices: Glycerol formal (GF) is utilized as the primary solvent

due to its high solubilizing capacity for macrolides, preventing API precipitation. Propylene

glycol (PG) is introduced as a co-solvent to modulate the high viscosity of GF, ensuring the final

solution is easily syringeable through a standard 20-gauge veterinary needle. Because

oxidation is the primary degradation risk at the optimal pH of 6.3[3], Butylated Hydroxyanisole
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(BHA) is dissolved into the vehicle prior to API addition to quench any free radicals generated

during high-shear mixing.

Materials:

Δ2-Ivermectin B1a (API) - 1.0 g

Glycerol Formal (GF) - 40.0 mL

Propylene Glycol (PG) - q.s. to 100.0 mL

Butylated Hydroxyanisole (BHA) - 0.02 g

Citric Acid (Anhydrous) - q.s. (for apparent pH adjustment)

Step-by-Step Methodology:

Vehicle Preparation: In a depyrogenated glass compounding vessel, dispense 40.0 mL of

Glycerol Formal. Add 0.02 g of BHA.

Antioxidant Solubilization: Stir the mixture using a magnetic stirrer at 400 RPM for 10

minutes until the BHA is completely dissolved. Note: Establishing the antioxidant shield first

is critical to protect the sensitive API from air oxidation.

API Incorporation: Slowly sift 1.0 g of Δ2-Ivermectin B1a into the vortex of the stirring

vehicle. Maintain stirring at 600 RPM for 45 minutes. Do not apply heat, as thermal stress

accelerates macrolide degradation.

Volume Adjustment & Viscosity Modulation: Once the API is fully solubilized (visually clear,

pale yellow solution), add Propylene Glycol up to approximately 95 mL.

pH Optimization: Measure the apparent pH of the non-aqueous solution using a specialized

solvent-tolerant pH electrode. Adjust to an apparent pH of 6.3 using minute quantities of

anhydrous citric acid dissolved in PG[3].

Final Volume: Q.S. to exactly 100.0 mL with Propylene Glycol and mix for an additional 15

minutes.
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Sterile Filtration: Filter the compounded solution through a 0.22 µm hydrophobic PTFE

syringe filter into sterile, amber Type I glass vials. Seal with fluoropolymer-coated stoppers

and aluminum crimps.

Self-Validating System: To validate the protocol's integrity, an aliquot of the mixture must be

analyzed via HPLC-UV (at 245 nm) both pre-filtration and post-filtration.

Validation Criterion 1: A pre-filtration mass balance recovery of ≥99.0% compared to the

theoretical input validates the protective efficacy of the BHA antioxidant system during

processing.

Validation Criterion 2: The post-filtration concentration must not deviate by more than 1.0%

from the pre-filtration concentration. This validates that the highly lipophilic API does not

adsorb to the PTFE membrane, ensuring the delivered dose is accurate and the system is

inert.

References
CN117729927A - Methods to reduce the particle size of ivermectin Source: Google Patents
URL
Delta-2-ivermectin B1a Source: Amerigo Scientific URL
Ivermectin Suppliers UK Source: UK Chemical Suppliers URL

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ivermectin-b1a-for-veterinary-pharmacological-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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